
Technical Monograph: 2-Bromo-N,N-
dimethylpropanamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Bromo-N,N-

dimethylpropanamide

CAS No.: 54537-47-2

Cat. No.: B146678

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 2-Bromo-N,N-
dimethylpropanamide (also known as N,N-Dimethyl-2-bromopropionamide), a critical

organohalide intermediate. Distinguished by its reactive

-bromo amide motif, this compound serves as a dual-function reagent: a high-efficiency initiator
for Atom Transfer Radical Polymerization (ATRP) and an electrophilic building block in
pharmaceutical synthesis.[1]

Critical Note on Identity: Researchers must distinguish this compound (CAS 54537-47-2) from

its structural isomer, 2-bromo-N,2-dimethylpropanamide (CAS 69959-88-2). This guide focuses

exclusively on the N,N-dimethyl variant, favored for its solubility profile and steric properties in

polymer chemistry.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10][11]
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The utility of 2-Bromo-N,N-dimethylpropanamide stems from the polarization of the C-Br

bond adjacent to the carbonyl group, which facilitates both homolytic cleavage (radical

generation) and heterolytic cleavage (nucleophilic displacement).[1]

Datasheet
Property Specification Note

IUPAC Name
2-Bromo-N,N-

dimethylpropanamide

CAS Number 54537-47-2 Validated Registry Number

Molecular Formula

Molecular Weight 180.04 g/mol

Appearance Colorless to pale yellow liquid Darkens upon light exposure

Density ~1.3-1.4 g/cm³ (Predicted) Halogenated dense liquid

Boiling Point ~95-100°C at 10 mmHg
Vacuum distillation

recommended

Solubility
Soluble in DCM, THF, DMF,

Water

Hydrolytically unstable in basic

water

Reactivity
Electrophile (Sn2), Radical

Source
Alkylating agent

Synthetic Routes & Process Optimization
The industrial and laboratory standard for synthesizing 2-Bromo-N,N-dimethylpropanamide
utilizes Nucleophilic Acyl Substitution.[1] This pathway is preferred over direct bromination of

the amide due to higher regioselectivity and yield.[1]

Protocol: Acyl Halide Amidation
Reaction: 2-Bromopropionyl bromide + Dimethylamine

Product + HBr (salt)
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Reagents:

Substrate: 2-Bromopropionyl bromide (CAS 563-76-8).[1]

Nucleophile: Dimethylamine (anhydrous or 40% aq.[1] solution, though anhydrous gas/THF

solution is preferred for purity).[1]

Base Scavenger: Triethylamine (

) or excess Dimethylamine.[1]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a dropping funnel, nitrogen inlet, and

thermometer. Charge with DCM and

(1.1 eq).[1] Cool to 0°C using an ice/salt bath. Critical: Exothermic reaction control is vital to
prevent elimination side reactions.

Amine Addition: Add Dimethylamine (1.0 eq) to the cooled solution.

Acyl Halide Addition: Dropwise add 2-Bromopropionyl bromide (1.0 eq) dissolved in DCM

over 60 minutes. Maintain internal temperature

.

Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. A white precipitate

(Triethylamine hydrobromide) will form.[1]

Workup: Filter off the solid salt. Wash the organic filtrate with 1M HCl (to remove unreacted

amine), then sat.[1]

, then brine.[1]

Purification: Dry over

, concentrate in vacuo. Purify via vacuum distillation (approx.[1] 0.1 mmHg) to obtain a clear
oil.[1]
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Synthesis Workflow Diagram

Start: 2-Bromopropionyl Bromide

Cool to 0°C (DCM Solvent)

Dropwise Addition:
Dimethylamine + Et3N

Exotherm Control

Stir 4h @ RT
(Precipitate Forms)

Filter Et3N·HBr Salt

Aq. Wash (HCl -> NaHCO3 -> Brine)

Vacuum Distillation

Pure 2-Bromo-N,N-dimethylpropanamide

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow via nucleophilic acyl substitution.
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Mechanistic Reactivity & Applications[1]
Atom Transfer Radical Polymerization (ATRP)
This compound is a "privileged" initiator for ATRP, particularly for synthesizing Poly(N,N-

dimethylacrylamide) (PDMA).[1] The structure of the initiator mimics the propagating chain end

of the polymer, ensuring fast initiation relative to propagation (

), which is essential for low dispersity (Đ).[1]

Mechanism: The C-Br bond undergoes reversible homolytic cleavage catalyzed by a transition

metal complex (

).[1]

Activation:

Propagation:

Deactivation:

This "dormant-active" equilibrium suppresses termination reactions, allowing for the growth of

block copolymers used in hydrogels and drug delivery systems.[1]

Pharmaceutical Intermediate (Sn2 Chemistry)
In medicinal chemistry, the bromine atom serves as a leaving group.[1] It is displaced by

nucleophiles (amines, thiols, phenoxides) to attach the N,N-dimethylpropanamide motif to

larger scaffolds.[1] This motif improves water solubility and hydrogen bond accepting capability

in drug candidates.[1]

Reactivity Pathway Diagram
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Figure 2: Dual reactivity pathways: Radical initiation (top) and Nucleophilic substitution

(bottom).

Safety, Toxicology, & Handling
Hazard Class: Alkylating Agent / Irritant.[1]

GHS Classification: Skin Irrit. 2, Eye Irrit.[1][2] 2A, STOT SE 3.[1][2]

Signal Word: WARNING.

Handling Protocols:

Lachrymator Potential: Like many

-halo carbonyls, this compound may possess lachrymatory properties (tear-inducing).[1]
Always handle in a functioning fume hood.

Skin Contact: The compound is lipophilic and an alkylating agent.[1] It can penetrate skin

and alkylate DNA/Proteins.[1] Double-gloving (Nitrile/Neoprene) is mandatory.[1]

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). The C-Br bond is light-sensitive;

use amber glass vials.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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